Cas no 879319-02-5 (2-chloro-1-[4-(3-fluorobenzenesulfonyl)piperazin-1-yl]ethan-1-one)

• Product Name: 2-chloro-1-[4-(3-fluorobenzenesulfonyl)piperazin-1-yl]ethan-1-one
• CAS No: 879319-02-5
• MF: C₁₂H₁₄ClFN₂O₃S
• MW: 320.767564296722
• MDL: MFCD08261039
• CID: 3108884
• PubChem ID: 9533899
• Update Time: 2025-05-25

2-chloro-1-[4-(3-fluorobenzenesulfonyl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(chloroacetyl)-4-[(3-fluorophenyl)sulfonyl]piperazine
• 2-chloro-1-[4-(3-fluorobenzenesulfonyl)piperazin-1-yl]ethan-1-one
• BDBM496700
• AKOS001282043
• G38822
• 2-chloro-1-[4-(3-fluorophenyl)sulfonylpiperazin-1-yl]ethanone
• C12H14ClFN2O3S
• LON-WEI-8f408cad-4
• 2-chloro-1-{4-[(3-fluorobenzene)sulfonyl]piperazin-1-yl}ethan-1-one
• UPCMLD0ENAT5568671:001
• CS-0240479
• PD194677
• EN300-22860
• 879319-02-5
• Z147647642

• MDL： MFCD08261039
• Inchi： 1S/C12H14ClFN2O3S/c13-9-12(17)15-4-6-16(7-5-15)20(18,19)11-3-1-2-10(14)8-11/h1-3,8H,4-7,9H2
• InChI Key： KOZXPZQYHAJRLQ-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(CC1)S(C1C=CC=C(C=1)F)(=O)=O)=O

Computed Properties

• Exact Mass: 320.0397693Da
• Monoisotopic Mass: 320.0397693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-chloro-1-[4-(3-fluorobenzenesulfonyl)piperazin-1-yl]ethan-1-one

Introduction to 2-Chloro-1-[4-(3-Fluorobenzenesulfonyl)Piperazin-1-Yl]Ethan-1-One (CAS No: 879319-02-5)

The compound 2-chloro-1-[4-(3-fluorobenzenesulfonyl)piperazin-1-yl]ethan-1-one, identified by the CAS number 879319-02-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug discovery and development. The structure of this molecule incorporates a piperazine ring, a sulfonyl group, and a ketone moiety, making it a versatile scaffold for further functionalization and optimization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug design. The integration of fluorine atoms into the aromatic ring further enhances the molecule's pharmacokinetic properties, including bioavailability and metabolic stability.

One of the most promising applications of 2-chloro-1-[4-(3-fluorobenzenesulfonyl)piperazin-1-yl]ethan-1-one lies in its potential as a lead compound for the development of novel therapeutic agents. Preclinical studies have demonstrated its ability to modulate key biological targets, such as kinases and proteases, which are implicated in various pathological conditions, including cancer, inflammation, and neurodegenerative diseases. The chlorine atom at position 2 of the ethanone ring contributes to the molecule's lipophilicity, enhancing its ability to penetrate cellular membranes and interact with intracellular targets.

In addition to its therapeutic potential, this compound has also been explored for its role in materials science. The unique combination of functional groups within its structure allows for the formation of robust chemical bonds, making it a valuable component in the synthesis of advanced materials such as polymers and nanoparticles. Recent research has highlighted its utility in creating stimuli-responsive materials that can undergo reversible structural changes in response to external stimuli like temperature or pH levels.

The environmental impact of this compound has also been a subject of recent investigation. Studies have shown that it exhibits low toxicity towards non-target organisms, making it a safer alternative to traditional chemical agents in certain industrial applications. Furthermore, its degradation pathways under various environmental conditions have been characterized, providing insights into its eco-friendliness and sustainability.

In conclusion, 2-chloro-1-[4-(3-fluorobenzenesulfonyl)piperazin-1-yl]ethan-1-one (CAS No: 879319-025) represents a multifaceted compound with diverse applications across chemistry, pharmacology, and materials science. Its unique structure, combined with recent advancements in synthetic methods and application-oriented research, positions it as a valuable tool for addressing complex scientific challenges. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.